N-(4-methoxy-2-nitrophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C11H12N6O4S/c1-16-11(13-14-15-16)22-6-10(18)12-8-4-3-7(21-2)5-9(8)17(19)20/h3-5H,6H2,1-2H3,(H,12,18)
• InChI Key: CJIQMYCWBPJXKM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC(=O)NC2=C(C=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C11H12N6O4S
• Molecular Weight: 324.32 g/mol

Description

N-(4-methoxy-2-nitrophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide, also known as MNPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MNPA belongs to the class of tetrazole-based compounds and has shown promising results in various studies as an anti-inflammatory and analgesic agent.

Mechanism of Action

The mechanism of action of N-(4-methoxy-2-nitrophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide involves its interaction with various molecular targets in the body, including COX-2 enzyme and pro-inflammatory cytokines. N-(4-methoxy-2-nitrophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide inhibits the activity of COX-2 enzyme, which is responsible for the production of prostaglandins that cause inflammation and pain. N-(4-methoxy-2-nitrophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide also reduces the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, by inhibiting the activation of nuclear factor kappa B (NF-κB) pathway.
Biochemical and Physiological Effects
N-(4-methoxy-2-nitrophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide has been shown to have various biochemical and physiological effects in the body, including the reduction of inflammation and pain, inhibition of tumor growth, and improvement of cognitive function. N-(4-methoxy-2-nitrophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide has also been found to have antioxidant properties, which can protect the body against oxidative stress and damage.

Advantages and Limitations for Lab Experiments

N-(4-methoxy-2-nitrophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, N-(4-methoxy-2-nitrophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide has some limitations, including its high cost and limited availability in the market.

Future Directions

There are several future directions for the research on N-(4-methoxy-2-nitrophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide, including the investigation of its potential therapeutic applications in other fields of medicine, such as cardiology and gastroenterology. The development of new derivatives of N-(4-methoxy-2-nitrophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide with improved pharmacological properties is also an area of interest for researchers. Additionally, the elucidation of the molecular targets and signaling pathways involved in the mechanism of action of N-(4-methoxy-2-nitrophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide can provide insights into its therapeutic potential.

Scientific Research Applications

N-(4-methoxy-2-nitrophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide has been extensively studied for its potential therapeutic applications in various fields of medicine, including neurology, oncology, and immunology. N-(4-methoxy-2-nitrophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide has been shown to exhibit anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and reducing the activity of cyclooxygenase-2 (COX-2) enzyme. N-(4-methoxy-2-nitrophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide has also been found to have anticancer properties by inducing apoptosis in cancer cells and inhibiting the growth of tumors.